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Compound of Interest

Compound Name: 2,6-Dibromophenol-3,4,5-d3

Cat. No.: B12309210 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromophenol-3,4,5-d3
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,6-Dibromophenol-3,4,5-d3.

The following procedures are designed to ensure the safe handling of this compound and the

integrity of the isotopically labeled material.

Hazard Identification and Precautions:

2,6-Dibromophenol-3,4,5-d3 is a brominated phenol derivative. While a specific Safety Data

Sheet (SDS) for the deuterated form is not readily available, the hazards are expected to be

similar to those of 2,6-Dibromophenol. It should be handled as a compound that is harmful if

swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[1][2][3]

Due to its deuteration, it is also crucial to prevent isotopic exchange with atmospheric moisture.

[4][5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory when handling 2,6-
Dibromophenol-3,4,5-d3.
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Body Part Protection Specifications

Hands Chemical-resistant gloves

Double gloving is

recommended. For incidental

contact, use two pairs of nitrile

gloves. For direct or prolonged

contact, wear heavy-duty

gloves such as butyl rubber or

neoprene over nitrile gloves.

Eyes/Face Safety goggles and face shield

Chemical splash goggles and

a full-face shield are required

to protect against splashes.

Body Laboratory coat and apron

A fully buttoned lab coat is

mandatory. For procedures

with a higher risk of splashes,

a chemical-resistant apron

should be worn over the lab

coat.

Respiratory Respirator

All handling of the solid

compound and its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation. If a fume

hood is not available, a

respirator with an appropriate

filter for organic vapors and

particulates should be used.

Feet Closed-toe shoes
Sturdy, closed-toe shoes must

be worn in the laboratory.

Operational Plan: Step-by-Step Handling Procedures
Preparation and Engineering Controls:
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All work with 2,6-Dibromophenol-3,4,5-d3 must be conducted in a certified chemical

fume hood.

Ensure that an ANSI-approved eyewash station and safety shower are immediately

accessible.

To maintain isotopic purity, handle the compound under a dry, inert atmosphere such as

nitrogen or argon, especially when not in solution.

Handling the Solid Compound:

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation, which can lead to isotopic dilution.

Weigh and transfer the solid compound in a glove box or under a gentle stream of inert

gas within the fume hood.

Avoid creating dust.

Solution Preparation:

Use aprotic or deuterated solvents to minimize hydrogen-deuterium (H-D) exchange.

Add the solvent to the vial containing the compound, cap it, and gently swirl to dissolve.

Keep containers tightly closed when not in use.

Storage:

Store 2,6-Dibromophenol-3,4,5-d3 in a tightly sealed container, in a cool, dry, and well-

ventilated area, protected from light and moisture.

For long-term storage, consider refrigeration (2-8 °C) or freezing (-20 °C), ensuring the

container is properly sealed to prevent moisture ingress upon removal.

Disposal Plan
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Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

Waste Segregation:

Keep waste containing 2,6-Dibromophenol-3,4,5-d3 separate from other waste streams.

Do not mix with non-halogenated waste.

Used deuterated solvents should be collected separately.

Container Labeling:

Collect all solid waste (e.g., contaminated gloves, weigh paper) and liquid waste in clearly

labeled, sealed containers.

The label should include "Hazardous Waste," the chemical name "2,6-Dibromophenol-
3,4,5-d3," and any other components of the waste.

Disposal Procedure:

Dispose of the waste through a certified hazardous waste disposal company.

Do not pour down the drain.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Wipe the affected area with

polyethylene glycol (PEG) 300 or 400, if available. If PEG is not available, flush the skin with

plenty of water for at least 15 minutes and seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.
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Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.

Physical and Chemical Properties
Property Value

Molecular Formula C₆HD₃Br₂O

Appearance

Expected to be a solid, similar to the non-

deuterated compound which is a white to light

beige powder or chunks.

Melting Point 54 - 57 °C (for 2,6-Dibromophenol)

Boiling Point
255 - 256 °C @ 740 mmHg (for 2,6-

Dibromophenol)

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2,6-Dibromophenol-3,4,5-
d3 in a laboratory setting.
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Caption: Workflow for the safe handling of 2,6-Dibromophenol-3,4,5-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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